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Compound of Interest

Compound Name:
O-(2-Chlorophenyl)

dichlorothiophosphate

CAS No.: 68591-34-4

Cat. No.: B1609310

Get Quote

Technical Guide: Synthesis of O-(2-
Chlorophenyl) Dichlorothiophosphate
Executive Summary
This technical guide details the synthesis of O-(2-Chlorophenyl) dichlorothiophosphate (also

known as 2-chlorophenyl phosphorodichloridothioate), a critical intermediate in the

manufacture of organophosphorus pesticides (such as Profenofos) and specific pharmaceutical

agents.[1]

The protocol utilizes a nucleophilic substitution reaction between 2-chlorophenol and

thiophosphoryl chloride (

) in the presence of a tertiary amine base.[1] This method is selected for its high selectivity
toward the mono-ester product, minimizing the formation of di- and tri-substituted by-products (

and
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).[1]

Key Physical Properties of Target:

CAS Number: 15074-54-1[1][2]

Molecular Formula:

[1]

Molecular Weight: 245.43 g/mol [1][2]

Boiling Point: 135–137 °C at 12 mmHg (Lit.)

Density: ~1.491 g/mL at 25 °C[1][2]

Reaction Mechanism & Chemistry
The synthesis proceeds via a base-catalyzed nucleophilic substitution at the phosphorus

center.[1] The reaction is highly sensitive to stoichiometry and temperature; excess heat or

insufficient mixing can lead to polymerization or poly-substitution.[1]

Chemical Equation
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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